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Compound of Interest

Compound Name: 3-(Trifluoromethoxy)thiophenol

Cat. No.: B1304652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Trifluoromethoxy)thiophenol is a fluorinated aromatic thiol that serves as a valuable

intermediate in the synthesis of complex molecules, particularly in the fields of medicinal

chemistry and agrochemicals. The incorporation of the trifluoromethoxy group (-OCF3) can

significantly influence the physicochemical properties of a molecule, such as its lipophilicity,

metabolic stability, and binding affinity to biological targets. This technical guide provides a

comprehensive overview of the known properties, potential synthetic approaches, and

applications of 3-(Trifluoromethoxy)thiophenol.

Chemical and Physical Properties
The following tables summarize the key physical and chemical properties of 3-
(Trifluoromethoxy)thiophenol. It is important to distinguish this compound from its close

structural analog, 3-(trifluoromethyl)thiophenol, as their properties and reactivity may differ.

Table 1: General and Physical Properties
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Property Value Source

CAS Number 220239-66-7 N/A

Molecular Formula C₇H₅F₃OS N/A

Molecular Weight 194.17 g/mol N/A

Predicted Boiling Point 181.1 ± 35.0 °C N/A

Predicted Density 1.363 ± 0.06 g/cm³ N/A

MDL Number MFCD01320799 N/A

Table 2: Safety Information

Hazard Statement Precautionary Statement

Causes skin irritation. Wash hands and face thoroughly after handling.

Causes serious eye irritation. Wear protective gloves, eye protection.

IF ON SKIN: Wash with plenty of water. If skin

irritation occurs: Get medical advice or attention.

Take off contaminated clothing and wash it

before reuse.

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice or

attention.

Note: Detailed safety data for 3-(Trifluoromethoxy)thiophenol is limited. The information

above is based on general knowledge of similar thiophenol compounds. A thorough risk

assessment should be conducted before handling this chemical.

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the synthesis of 3-
(Trifluoromethoxy)thiophenol are not readily available in the public domain. However,

general methods for the synthesis of substituted thiophenols can be adapted.

General Synthetic Approach:
One plausible synthetic route could involve the reduction of the corresponding sulfonyl chloride,

3-(trifluoromethoxy)benzenesulfonyl chloride. This is a common method for preparing

thiophenols.

Reaction Scheme:

3-(Trifluoromethoxy)benzenesulfonyl chloride + Reducing Agent → 3-
(Trifluoromethoxy)thiophenol

Example Protocol (Hypothetical):

Dissolution: Dissolve 3-(trifluoromethoxy)benzenesulfonyl chloride in a suitable solvent, such

as glacial acetic acid.

Reduction: Add a reducing agent, such as zinc dust or tin(II) chloride, portion-wise to the

solution while maintaining a controlled temperature (e.g., 0-10 °C) with an ice bath.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography-mass spectrometry (GC-MS).

Work-up: Once the reaction is complete, quench the reaction mixture with water and extract

the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be purified by vacuum

distillation or column chromatography.

Disclaimer: This is a generalized protocol and requires optimization for this specific substrate.

Appropriate safety precautions must be taken when working with thiols and reducing agents.
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Applications in Drug Discovery and Medicinal
Chemistry
The trifluoromethoxy group is a bioisostere of the methoxy group and can enhance a

molecule's metabolic stability and membrane permeability. The thiol group provides a reactive

handle for further chemical modifications, allowing for the synthesis of diverse compound

libraries for biological screening.[1] Derivatives of similar thiophenol compounds have shown

potential as antimicrobial and anticancer agents.[2]

Workflow in Drug Discovery
The following diagram illustrates a general workflow for the utilization of 3-
(Trifluoromethoxy)thiophenol in a drug discovery program.
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Caption: Drug Discovery Workflow Utilizing 3-(Trifluoromethoxy)thiophenol.

Conclusion
3-(Trifluoromethoxy)thiophenol is a promising building block for the synthesis of novel

compounds with potential applications in drug discovery and materials science. While detailed

experimental data is currently limited, its structural features suggest significant potential for

creating molecules with enhanced biological and physical properties. Further research into the

synthesis and reactivity of this compound is warranted to fully explore its utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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